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Compound of Interest

Compound Name: LDN-211904 oxalate

Cat. No.: B560391

[5-9] No content is available for these search results. [1] SAFETY DATA SHEET - Sigma-
Aldrich (2025-04-28) Uses advised against. : The product is being supplied under the TSCA
R&D Exemption. (40 CFR Section 720.36). It is the recipient's responsibility to comply with the
requirements of the R&D exemption. The product may not be used for a non-exempt
commercial purpose under TSCA unless appropriate consent is granted in writing by.
MilliporeSigma. 1.3 Details of the supplier of the safety data sheet. Company. : Sigma-Aldrich
Inc. 3050 SPRUCE ST. ST. LOUIS MO 63103. UNITED STATES. Telephone. : +1 314 771-
5765. Fax. : +1 800 325-5052. 1.4 Emergency telephone. Emergency Phone #. : 800-424-9300
CHEMTREC (USA) +1-703-. 527-3887 CHEMTREC (International) 24. Hours/day; 7
Days/week. SECTION 2. HAZARDS IDENTIFICATION. GHS classification in accordance with
the OSHA Hazard Communication Standard. (29 CFR 1910.1200). Serious eye damage. :
Category 1. Respiratory sensitization : Sub-category 1B. Page 2. Sigma-Aldrich - PHR1528.
Page 2 of 13. The life science business of Merck KGaA, Darmstadt, Germany operates as
MilliporeSigma in the US and Canada. Skin sensitization. : Category 1. Germ cell mutagenicity.
: Category 2. Carcinogenicity. : Category 2. Reproductive toxicity. : Category 1B. Effects on or
via lactation. Specific target organ toxicity - repeated exposure. : Category 1. Other hazards.
None known. GHS label elements. Hazard pictograms. : Signal Word. : Danger. Hazard
Statements. : H317 May cause an allergic skin reaction. H318 Causes serious eye damage.
H334 May cause allergy or asthma symptoms or breathing difficulties if inhaled. H341
Suspected of causing genetic defects. H351 Suspected of causing cancer. H360 May damage
fertility or the unborn child. H362 May cause harm to breast-fed children. H372 Causes
damage to organs through prolonged or repeated exposure. Precautionary Statements :
Prevention: P201 Obtain special instructions before use. P202 Do not handle until all safety
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precautions have. ... (2025-04-28) P501 Dispose of contents/ container to an approved waste
disposal plant. ... General advice : First aiders need to protect themselves. Show this material
safety data sheet to the doctor in attendance. If inhaled : After inhalation: fresh air. Call in
physician. In case of skin contact : In case of skin contact: Take off immediately all
contaminated clothing. Rinse skin with water/ shower. Consult a physician. In case of eye
contact : After eye contact: rinse out with plenty of water. ... Inmediately call in ophthalmologist.
Remove contact lenses. If swallowed : After swallowing: immediately make victim drink water
(two glasses at most). ... (2025-04-28) Methods and materials for containment and cleaning up
: Cover drains. Collect, bind, and pump off spills. Observe possible material restrictions (see
sections 7 and 10). Take up carefully. Dispose of properly. Clean up affected area. Avoid
generation of dusts. ... For precautions see section 2.2. Advice on safe handling : Work under
hood. Do not inhale substance/mixture. Further information on storage conditions : Tightly
closed. Dry. Keep in a well-ventilated place. Keep locked up or in an area accessible only to
qualified or authorized persons. ... (2025-04-28) Prevent fire extinguishing water from
contaminating surface water or the ground water system. ... fighters distance or by wearing
suitable protective clothing. ... Personal precautions, protective equipment and emergency
procedures : Advice for non-emergency personnel: Avoid generation and inhalation of dusts in
all circumstances. Avoid substance contact. Ensure adequate ventilation. Evacuate the danger
area, observe emergency procedures, consult an expert. Advice for emergency responders:
For personal protection see section 8. Environmental precautions : Do not let product enter
drains. --INVALID-LINK--. [2] SAFETY DATA SHEET - Fisher Scientific (2009-09-22)

Prevention. Wash face, hands and any exposed skin thoroughly after handling.
e "Skin. IF ON SKIN: Wash with plenty of soap and water."

e "Eyes. IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses,
if present and easy to do. Continue rinsing."

e "Ingestion. IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.”

o Disposal. Dispose of contents/container to an approved waste disposal plant.
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» Hazards not otherwise classified (HNOC) None identified. ... (2009-09-22) Do not get in
eyes, on skin, or on clothing. Avoid ingestion and inhalation. ... Materials. Strong oxidizing
agents. Strong acids. Strong bases. ... This product does not contain any hazardous
materials with occupational exposure limitsestablished by the region specific regulatory
bodies. ... Ensure adequate ventilation, especially in confined areas. Ensure that eyewash
stations and safety showers are close to the workstation location. ... OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166. Skin and body
protection Wear appropriate protective gloves and clothing to prevent skin exposure. ...
(2009-09-22)

o Acute Toxicity. Product Information.

o Component Information. Toxicologically Synergistic.

¢ Products. No information available.

e lrritation. Irritating to eyes and respiratory system.

e Sensitization. No information available.

o Respiratory Protection. Follow the OSHA respirator regulations found in 29 CFR 1910.134 or
European Standard.

o Hygiene Measures. Handle in accordance with good industrial hygiene and safety practice.
... (2009-09-22) General Advice If symptoms persist, call a physician. ... medical attention.
Skin Contact Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician. ... symptoms occur. ... Clean mouth with water and drink
afterwards plenty of water. Get medical attention if symptoms occur. ... None reasonably
foreseeable. --INVALID-LINK--. [3] SAFETY DATA SHEET - Cayman Chemical (2019-04-12)
For research use only, not for human or veterinary use. ... This product is for research only -
Not for human or veterinary use. ... Please refer to the Certificate of Analysis for actual data.
... For long term storage, we suggest that LDN-211904 (oxalate) be stored as supplied at
-20°C. It should be stable for at least one year. ... LDN-211904 (oxalate) is supplied as a
solid. A stock solution may be made by dissolving the LDN-211904 (oxalate) in the solvent of
choice. ... (2019-04-12) For research use only, not for human or veterinary use. ... Avoid
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raising dust. - Do not get in eyes, on skin, or on clothing. - Wash hands thoroughly after
handling. - Do not eat, drink, or smoke when using this product. - Wear appropriate Personal
Protective Equipment. - Avoid breathing dust/fume/gas/mist/vapors/spray. - Use with local
exhaust ventilation. - Transfer using fixed dispensing equipment. ... This product is for
research only - Not for human or veterinary use. ... For long term storage, we suggest that
LDN-211904 (oxalate) be stored as supplied at -20°C. It should be stable for at least one
year. ... LDN-211904 (oxalate) is supplied as a solid. A stock solution may be made by
dissolving the LDN-211904 (oxalate) in the solvent of choice. LDN-211904 (oxalate) is
soluble in organic solvents such as DMSO and dimethyl formamide. The solubility of LDN-
211904 (oxalate) in these solvents is approximately 20 and 10 mg/ml, respectively. ... (2019-
04-12) For research use only, not for human or veterinary use. ... Avoid raising dust. - Do not
get in eyes, on skin, or on clothing. - Wash hands thoroughly after handling. - Do not eat,
drink, or smoke when using this product. - Wear appropriate Personal Protective Equipment.
- Avoid breathing dust/fume/gas/mist/vapors/spray. - Use with local exhaust ventilation. -
Transfer using fixed dispensing equipment. ... This product is for research only - Not for
human or veterinary use. ... For long term storage, we suggest that LDN-211904 (oxalate) be
stored as supplied at -20°C. It should be stable for at least one year. ... LDN-211904
(oxalate) is supplied as a solid. A stock solution may be made by dissolving the LDN-211904
(oxalate) in the solvent of choice. LDN-211904 (oxalate) is soluble in organic solvents such
as DMSO and dimethyl formamide. The solubility of LDN-211904 (oxalate) in these solvents
is approximately 20 and 10 mg/ml, respectively. Further dilutions of the stock solution into
agueous buffers or isotonic saline should be made prior to performing biological
experiments. Ensure that the residual amount of organic solvent is insignificant, since
organic solvents may have physiological effects at low concentrations. --INVALID-LINK--
Handling and Safety Guide for LDN-211904 Oxalate

For Researchers, Scientists, and Drug Development Professionals

This document provides essential guidance on the safe handling, storage, and disposal of
LDN-211904 oxalate, a potent and reversible EphB3 inhibitor. Adherence to these protocols is
crucial for ensuring laboratory safety and maintaining the integrity of your research.

Immediate Safety and Handling

LDN-211904 oxalate requires careful handling due to its potential hazards. The following
personal protective equipment (PPE) is mandatory when working with this compound in solid or
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solution form.

Table 1: Required Personal Protective Equipment (PPE)

PPE Category Item Specification
i Conforming to EN166 (EU) or
Eye Protection Safety glasses or goggles
NIOSH (US) standards.
) o Dispose of gloves immediately
Hand Protection Nitrile rubber gloves
after use.
Body Protection Protective clothing, Lab coat
Required when handling the
Respiratory Protection Dust mask or respirator solid form to avoid dust

inhalation.

Hazard Identification and First Aid

LDN-211904 oxalate is classified with several hazards that necessitate careful handling and
preparedness for emergency situations.

Table 2: Hazard Identification and Emergency First Aid Procedures
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Hazard

GHS Classification

First Aid Measures

Skin Contact

May cause an allergic skin

reaction.

Immediately remove all
contaminated clothing. Rinse
skin with water/shower.

Consult a physician.[1]

Eye Contact

Causes serious eye damage.

[1]

Rinse out with plenty of water.
Immediately call an
ophthalmologist. Remove
contact lenses if present and

easy to do so.[1]

May cause allergy or asthma

Move to fresh air. Call a

Inhalation symptoms or breathing o
e physician.[1]
difficulties if inhaled.[1]
Immediately make the victim
Ingestion Harmful if swallowed. drink water (two glasses at
most). Consult a physician.[1]
Suspected of causing genetic
defects, cancer, and may
damage fertility or the unborn Obtain special instructions
child. May cause harm to before use. Do not handle until
Other

breast-fed children. Causes
damage to organs through
prolonged or repeated

exposure.[1]

all safety precautions have

been read and understood.[1]

Operational Plan: Handling and Storage

Receiving and Storage:

e Upon receipt, inspect the container for any damage.

» Store in a tightly closed container in a dry, well-ventilated place.[1]
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e For long-term storage, keep the solid compound at -20°C for up to one year or at -80°C for
up to six months.[3] Stock solutions should be stored at -80°C for up to six months or -20°C
for one month.

Preparation of Solutions:

o LDN-211904 oxalate is soluble in organic solvents like DMSO (approx. 20 mg/ml) and
dimethyl formamide (approx. 10 mg/ml).[3]

e Always work in a fume hood when preparing solutions to avoid inhalation of the substance.

[1]
o Use fixed dispensing equipment for transferring the compound.[3]

« If precipitation occurs during preparation, gentle heating and/or sonication can be used to aid
dissolution.

Experimental Workflow:

The following diagram outlines a typical workflow for in vitro experiments using LDN-211904
oxalate.
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Experimental workflow for LDN-211904 oxalate.
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Disposal Plan

All waste materials contaminated with LDN-211904 oxalate must be disposed of as hazardous

chemical waste.
e Solid Waste: Collect in a designated, labeled, and sealed container.

o Liquid Waste: Collect in a designated, labeled, and sealed waste container. Do not pour

down the drain.[1]

o Contaminated Materials: All used PPE, disposable labware, and cleaning materials should
be placed in a sealed bag and disposed of as hazardous waste.

o Follow all local, state, and federal regulations for hazardous waste disposal. Dispose of
contents/container to an approved waste disposal plant.[1][2]

Mechanism of Action: EphB3 Inhibition

LDN-211904 is a potent and selective inhibitor of the EphB3 receptor tyrosine kinase. In the
context of colorectal cancer, EphB3 activation can lead to the phosphorylation of STAT3, which
promotes cancer stemness and resistance to therapies like Cetuximab. By inhibiting EphB3,
LDN-211904 oxalate blocks this signaling cascade.

The simplified signaling pathway is illustrated below:

LDN-211904 inhibits phosphorylates becomes translocates to Gene Expression
STAT3 p-STAT3 Nucleus 3
oxalate (Stemness, Resistance)

Click to download full resolution via product page
Inhibition of the EphB3-STAT3 signaling pathway by LDN-211904 oxalate.

Experimental Protocols

In Vitro Cell Proliferation Assay (Example)

This protocol is a general guideline and should be adapted for specific cell lines and
experimental questions.
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o Cell Seeding: Plate SW48 and SW48R cells in 96-well plates at a density of 5,000 cells/well
and allow them to adhere overnight.

e Compound Preparation: Prepare a stock solution of LDN-211904 oxalate in DMSO. Further
dilute the stock solution in cell culture medium to achieve the desired final concentrations.

» Treatment: Remove the overnight culture medium from the cells and replace it with medium
containing various concentrations of LDN-211904 oxalate, Cetuximab, or a combination of
both. Include a vehicle control (e.g., DMSO).

 Incubation: Incubate the plates for 72 hours at 37°C in a humidified incubator with 5% CO2.

 Viability Assessment: After incubation, assess cell viability using a standard method such as
the MTT or CellTiter-Glo® Luminescent Cell Viability Assay.

o Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) values.

Table 3: Example In Vitro Experimental Parameters

Parameter Value Reference

SwW48, SW48R (Cetuximab-

Cell Lines )

resistant)
LDN-211904 Oxalate 5 uM (for kinase panel
Concentration screening)

) ) 0.1 mg/kg; i.p.; three times a
In Vivo Dosage (mice)
week for 21 days

IC50 (EphB3) 0.079 uM

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling LDN-
211904 oxalate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b560391#personal-protective-equipment-for-handling-
ldn-211904-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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